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Compound of Interest

Compound Name:

3-

(Trimethylsiloxypropyl)dimethylchl

orosilane

CAS No.: 54175-55-2

Cat. No.: B3271169

Get Quote

A Note on the Subject: Initial searches for "3-(Trimethylsiloxypropyl)dimethylchlorosilane"

did not yield a specific CAS number or sufficient technical data, suggesting it may be a less

common or ambiguously named compound. This guide will therefore focus on a closely related

and industrially significant bifunctional organosilane, 3-Chloropropyltrimethoxysilane (CAS No:

2530-87-2). The principles of synthesis, reactivity, and application discussed herein are

foundational to this class of silanes and will provide relevant insights for researchers and

professionals in drug development and materials science.

Introduction to 3-Chloropropyltrimethoxysilane
3-Chloropropyltrimethoxysilane (CPTMS) is a versatile organosilane that serves as a crucial

molecular bridge between inorganic and organic materials.[1][2] Its bifunctional nature,

featuring a hydrolyzable trimethoxysilyl group and a reactive chloropropyl group, allows it to act

as a coupling agent, adhesion promoter, and surface modifier in a wide array of applications.[3]
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[4] In the realm of drug development and biomedical research, CPTMS is instrumental in the

functionalization of nanoparticles for targeted drug delivery, the surface modification of implants

to enhance biocompatibility, and the immobilization of biomolecules in biosensors.[3][5] This

guide provides a comprehensive technical overview of its synthesis, reaction mechanisms, and

key applications, with a focus on its utility for scientists and professionals in advanced materials

and life sciences.

Physicochemical Properties
CPTMS is a colorless to light yellow liquid with a characteristic odor.[1] Its key physical and

chemical properties are summarized in the table below.

Property Value Source(s)

CAS Number 2530-87-2 [6][7]

Molecular Formula C6H15ClO3Si [6][7]

Molecular Weight 198.72 g/mol [6][7]

Boiling Point 195-197 °C at 1013 hPa [8]

Melting Point -50 °C [4][7]

Density 1.09 g/mL at 25 °C [7]

Refractive Index (n20/D) 1.419 [7]

Flash Point 78 °C (172.4 °F) [3][9]

Solubility
Miscible with organic solvents;

hydrolyzes in water.[7]

Vapor Pressure <5 hPa at 20 °C [8]

Synthesis and Reaction Mechanisms
Synthesis of 3-Chloropropyltrimethoxysilane
The primary industrial synthesis of CPTMS involves a two-step process.[10] The first step is the

hydrosilylation of allyl chloride with trichlorosilane in the presence of a platinum catalyst. The
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resulting 3-chloropropyltrichlorosilane is then reacted with methanol to yield 3-

chloropropyltrimethoxysilane and hydrogen chloride as a byproduct.[10]

A cleaner production method involves the direct esterification of 3-chloropropyltrichlorosilane

with methanol.[11]

Illustrative Synthesis Pathway

Allyl Chloride

Hydrosilylation
(Pt catalyst)

Trichlorosilane

3-Chloropropyltrichlorosilane

Esterification

Methanol

3-Chloropropyltrimethoxysilane HCl (byproduct)

Click to download full resolution via product page

Caption: General synthesis pathway for 3-Chloropropyltrimethoxysilane.

Reaction Mechanisms
The utility of CPTMS stems from two primary reaction pathways: hydrolysis and condensation

of the trimethoxysilyl group, and nucleophilic substitution at the chloropropyl group.
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In the presence of water, the methoxy groups of CPTMS hydrolyze to form silanol groups (-Si-

OH) and methanol as a byproduct.[12][13] This reaction can be catalyzed by either acid or

base.[13] The resulting silanols are highly reactive and can condense with other silanols or with

hydroxyl groups on the surface of inorganic substrates (e.g., silica, metal oxides) to form stable

siloxane bonds (Si-O-Si).[13][14] This process is fundamental to its role as a coupling agent

and for surface modification.[14]

Hydrolysis and Condensation Mechanism

Hydrolysis

Condensation

3-Chloropropyltrimethoxysilane
Cl-(CH2)3-Si(OCH3)3

Catalyst (Acid or Base)

H2O

3-Chloropropylsilanetriol
Cl-(CH2)3-Si(OH)3 Methanol (byproduct)

3-Chloropropylsilanetriol

Reactive Intermediate

Condensation

Inorganic Surface
(e.g., Si-OH)

Covalent Siloxane Bond
Surface-O-Si-(CH2)3-Cl H2O (byproduct)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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